molecular formula C20H28N2O3S B066576 Benzeneethanamine, 2-methyl-3-oxo-3-((2-phenylethyl)amino)-1-propanesulfinate CAS No. 171359-16-3

Benzeneethanamine, 2-methyl-3-oxo-3-((2-phenylethyl)amino)-1-propanesulfinate

Cat. No.: B066576
CAS No.: 171359-16-3
M. Wt: 376.5 g/mol
InChI Key: WNEMAYRCALRIJI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzeneethanamine, 2-methyl-3-oxo-3-((2-phenylethyl)amino)-1-propanesulfinate, also known as MDPV, is a synthetic cathinone that belongs to the class of psychoactive substances. It was first synthesized in the 1960s and gained popularity as a recreational drug in the early 2000s. MDPV is a potent psychostimulant that produces effects similar to cocaine and amphetamines.

Mechanism of Action

Benzeneethanamine, 2-methyl-3-oxo-3-((2-phenylethyl)amino)-1-propanesulfinate acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to increased levels of these neurotransmitters in the brain. This mechanism of action is similar to that of cocaine and amphetamines. This compound has a higher affinity for the dopamine transporter than for the norepinephrine and serotonin transporters, which may contribute to its high abuse potential.
Biochemical and Physiological Effects:
This compound produces a range of physiological and psychological effects, including increased heart rate and blood pressure, hyperthermia, euphoria, and increased alertness and concentration. However, this compound can also produce negative effects, such as anxiety, paranoia, and psychosis. The long-term effects of this compound use are not well understood, but may include neurotoxicity and addiction.

Advantages and Limitations for Lab Experiments

Benzeneethanamine, 2-methyl-3-oxo-3-((2-phenylethyl)amino)-1-propanesulfinate has several advantages for laboratory experiments, including its potency and selectivity for the dopamine transporter. However, this compound also has several limitations, including its high abuse potential and potential for producing negative side effects in animal models. Additionally, the use of this compound in laboratory experiments may be restricted due to its status as a controlled substance in many countries.

Future Directions

There are several future directions for research on Benzeneethanamine, 2-methyl-3-oxo-3-((2-phenylethyl)amino)-1-propanesulfinate. One area of interest is the development of novel therapeutic agents based on the structure of this compound. Additionally, further research is needed to understand the long-term effects of this compound use and to develop effective treatments for this compound addiction. Finally, the use of this compound as a tool for studying the neurobiology of addiction and for developing new treatments for drug addiction should be explored further.
Conclusion:
In conclusion, this compound is a synthetic cathinone that has gained popularity as a recreational drug. However, it also has potential therapeutic applications and is a useful tool for studying the neurobiology of addiction. The synthesis of this compound is relatively simple, and it has several advantages for laboratory experiments. However, its high abuse potential and potential for producing negative side effects should be taken into consideration. Further research is needed to fully understand the potential therapeutic applications and long-term effects of this compound use.

Synthesis Methods

Benzeneethanamine, 2-methyl-3-oxo-3-((2-phenylethyl)amino)-1-propanesulfinate is synthesized from piperonal, which is extracted from the bark of sassafras trees. The synthesis involves several steps, including the conversion of piperonal to 3,4-methylenedioxyphenyl-2-propanone (MDP2P) and the subsequent reaction of MDP2P with 2-phenylethylamine and thionyl chloride to form this compound. The synthesis of this compound is relatively simple and can be performed in a laboratory setting.

Scientific Research Applications

Benzeneethanamine, 2-methyl-3-oxo-3-((2-phenylethyl)amino)-1-propanesulfinate has been widely studied for its potential therapeutic applications. It has been shown to have antidepressant, anxiolytic, and analgesic effects in animal models. This compound has also been investigated for its potential as a treatment for drug addiction, particularly for cocaine and methamphetamine addiction. Additionally, this compound has been studied for its potential use as a cognitive enhancer and as a tool for studying the neurobiology of addiction.

Properties

171359-16-3

Molecular Formula

C20H28N2O3S

Molecular Weight

376.5 g/mol

IUPAC Name

2-methyl-3-oxo-3-(2-phenylethylamino)propane-1-sulfinic acid;2-phenylethanamine

InChI

InChI=1S/C12H17NO3S.C8H11N/c1-10(9-17(15)16)12(14)13-8-7-11-5-3-2-4-6-11;9-7-6-8-4-2-1-3-5-8/h2-6,10H,7-9H2,1H3,(H,13,14)(H,15,16);1-5H,6-7,9H2

InChI Key

WNEMAYRCALRIJI-UHFFFAOYSA-N

SMILES

CC(CS(=O)O)C(=O)NCCC1=CC=CC=C1.C1=CC=C(C=C1)CCN

Canonical SMILES

CC(CS(=O)O)C(=O)NCCC1=CC=CC=C1.C1=CC=C(C=C1)CCN

synonyms

2-(phenethylcarbamoyl)propane-1-sulfinic acid, 2-phenylethanamine

Origin of Product

United States

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